N-Phenyl-3-bromopyridine-4-amine

• IUPAC Name: 3-bromo-N-phenylpyridin-4-amine
• InChI: InChI=1S/C11H9BrN2/c12-10-8-13-7-6-11(10)14-9-4-2-1-3-5-9/h1-8H,(H,13,14)
• InChI Key: IAMYJFMOWMYRSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=NC=C2)Br
• Molecular Formula: C11H9BrN2
• Molecular Weight: 249.11 g/mol

Description

“N-Phenyl-3-bromopyridine-4-amine” is a compound that is part of the pyridine family. Pyridines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

The synthesis of pyridine derivatives often involves catalytic reactions. For instance, the Suzuki cross-coupling reaction has been used to synthesize novel pyridine derivatives. This reaction involves the coupling of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids.

Molecular Structure Analysis

The molecular structure of “N-Phenyl-3-bromopyridine-4-amine” can be inferred from its name. It contains a pyridine ring, which is a six-membered ring with two nitrogen atoms. The “3-bromo” indicates a bromine atom attached at the third position of the pyridine ring, and the “4-amine” indicates an amine group (-NH2) attached at the fourth position.

Chemical Reactions Analysis

Pyridine derivatives, including “N-Phenyl-3-bromopyridine-4-amine”, can participate in various chemical reactions. For example, they can undergo Suzuki cross-coupling reactions. Additionally, they can participate in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

Amines, such as “N-Phenyl-3-bromopyridine-4-amine”, can be primary, secondary, or tertiary, depending on the number of carbon-containing groups attached to them. The specific physical and chemical properties of “N-Phenyl-3-bromopyridine-4-amine” were not found in the search results.

Scientific Research Applications

Coordination Chemistry

Overview: In coordination chemistry, ligands like 3-bromo-N-phenylpyridin-4-amine form complexes with metal ions.

Applications:

Sources:

• Sigma-Aldrich: 4-bromopyridin-3-amine
• Fisher Scientific: 4-Amino-3-bromopyridine
• Chemodivergent synthesis of N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines

Safety and Hazards

Based on the safety data sheet for a similar compound, 4-Amino-3-bromopyridine, it is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also toxic if swallowed, in contact with skin, or if inhaled.

Future Directions

Research on pyridine derivatives, including “N-Phenyl-3-bromopyridine-4-amine”, is ongoing. For instance, there is interest in the development of new synthetic methods, such as the catalytic protodeboronation of pinacol boronic esters. Additionally, there is interest in exploring the pharmacological potential of these compounds.